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Compound of Interest

Compound Name: 4-Decylaniline
CAS No.: 37529-30-9
Cat. No.: B1265797
Get Quote
**Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
4-Decylaniline (CAS: 37529-30-9) for researchers, scientists, and professionals in drug
development and chemical synthesis. The protocols herein are designed to mitigate risks
associated with the compound's hazardous properties by detailing necessary engineering
controls, personal protective equipment (PPE), and emergency procedures. The causality
behind each procedural step is explained to ensure a deep understanding of the safety
requirements.

Compound Identification and Physicochemical
Properties

4-Decylaniline is an alkylated aromatic amine, appearing as a colorless to yellow or brown
liquid, which may solidify at or near room temperature.[1][2] Its long alkyl chain makes it
insoluble in water, but soluble in common organic solvents.[1][3] Due to its chemical structure,
which includes a reactive amine group, it serves as a versatile intermediate in the synthesis of
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dyes, pharmaceuticals, and liquid crystal materials.[1] Like many anilines, it is prone to

atmospheric oxidation, which can cause discoloration over time during storage.

Table 1: Physicochemical and Identification Data for 4-Decylaniline

Property Value Source(s)
IUPAC Name 4-decylaniline [4]
4-n-Decylaniline, p-
Synonyms Decylaniline, 4- [2][41[5]
Decylphenylamine
CAS Number 37529-30-9 [4]
Molecular Formula CisH27N [1][4]
Molecular Weight 233.39 g/mol [4]
Appearance Colorless to brown clear liquid [1112]
Melting Point 25°C [1]
Boiling Point 218-220 °C at 14 mmHg [1]
Flash Point >113 °C (>235 °F) - Closed

Cup

Water Solubility

Insoluble

[1]3]

| Storage Class | 10 - Combustible liquids | |

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 4-Decylaniline is classified as a

hazardous substance. Understanding these hazards is critical for developing appropriate risk

mitigation strategies in a laboratory or manufacturing setting.

o H315 - Causes skin irritation: Direct contact can lead to redness, itching, and inflammation.

Prolonged exposure may cause more severe dermal reactions.[2][4][6]
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e H319 - Causes serious eye irritation: Splashes can cause significant pain, redness, and
potential damage to the cornea. Immediate and thorough irrigation is essential.[2][4][6]

e H335 - May cause respiratory irritation: Inhalation of vapors, mists, or aerosols can irritate
the nose, throat, and lungs, leading to coughing and shortness of breath.[4][6]

e H400/H410 - Very toxic to aquatic life with long-lasting effects: This compound poses a
significant environmental risk. Even small quantities released into waterways can be lethal to
aguatic organisms and persist in the environment.[2][4] Therefore, preventing its release into
drains and soil is of paramount importance.[2][7]

The signal word for 4-Decylaniline is "Warning".[4][6] While not acutely toxic via ingestion, all
anilines should be handled with care to prevent absorption, which can potentially lead to
systemic effects like methemoglobinemia, characterized by cyanosis (a bluish discoloration of
the skin).[7]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
robust PPE, is mandatory.

Engineering Controls

The primary engineering control for handling 4-Decylaniline is a certified laboratory chemical
fume hood.[8] All weighing, dispensing, and reaction setup operations must be performed
within the fume hood to contain vapors and prevent inhalation exposure. The ventilation system
should be adequate to maintain exposure levels below any established occupational limits.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be worn at all times when handling the chemical.

e Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice
for protection against splashes.[9] If prolonged contact is anticipated, heavier-duty gloves
should be considered. Always inspect gloves for tears or holes before use and wash hands
thoroughly after removal.[2]
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o Eye and Face Protection: Chemical safety goggles are mandatory. For operations with a
higher risk of splashing, a full-face shield should be worn in addition to goggles.[2][10]

» Skin and Body Protection: A buttoned-up, long-sleeved lab coat must be worn to protect the
skin.[2][6]

o Respiratory Protection: For most lab-scale operations within a fume hood, respiratory
protection is not required. However, in cases of ventilation failure or large-scale transfers, a
respirator with an appropriate filter (e.g., Type ABEK (EN14387)) should be used.

Doffing Sequence (Before Exiting)

1. Gloves (Contaminated) 2. Lab Coat (3 Safety Goggles / Face Shielcn
@

Donning Sequence (Outside Lab)

Enter . ( '
Work Area 1. Lab Coat (2 Safety Goggles / Face Shleld)—> 3. Gloves

Proceed to Work

Click to download full resolution via product page
Fig 1. Standard PPE Donning and Doffing Workflow.

Standard Operating Protocol for Handling

This protocol covers the lab-scale weighing and dispensing of 4-Decylaniline.

e Preparation: Designate a work area within a chemical fume hood.[8] Cover the work surface
with absorbent, disposable bench paper. Assemble all necessary equipment (spatulas,
glassware, secondary containers) before retrieving the chemical.

» PPE Confirmation: Don all required PPE as outlined in Section 3 and Figure 1.

o Chemical Retrieval: Obtain the 4-Decylaniline container from its designated storage
location. Check the container for any signs of damage or leakage.
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» Dispensing:

o

Note the melting point (~25 °C); the material may be liquid or solid.[1]

[¢]

Place a tared, sealable receiving vessel on a balance inside the fume hood.

[¢]

If liquid, use a calibrated pipette or syringe to transfer the desired volume.

[e]

If solid, carefully use a clean spatula to transfer the desired mass. Avoid generating dust or
breaking up large chunks forcefully.

[e]

Perform all transfers slowly to minimize the risk of splashing or aerosol generation.

e Post-Dispensing: Tightly cap the source container immediately after dispensing.[6] Wipe the
exterior of the container with a damp cloth if necessary. Clean any spatulas or equipment
used.

e Return to Storage: Return the source container to its proper, secure storage location.[6]

» Cleanup: Dispose of any contaminated bench paper or cleaning materials into the
designated solid hazardous waste container.

o Final Steps: Doff PPE in the correct order (Figure 1) and wash hands thoroughly with soap
and water.

Long-Term Storage Procedures
Proper storage is essential to maintain chemical integrity and prevent hazardous situations.
e Location: Store in a cool, dry, and well-ventilated area designated for combustible materials.

[6][7] The storage area should be secured and accessible only to authorized personnel.[6]
[11]

o Container Integrity: Keep the container tightly closed to prevent atmospheric oxidation and
contamination.[6][8] Ensure the label is legible and facing forward.

e Incompatible Materials: Segregate 4-Decylaniline from strong oxidizing agents, strong
acids, and strong bases.[1][8][10] A chemical reaction with oxidizers can be vigorous and
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exothermic.

e Secondary Containment: It is best practice to store containers within a secondary
containment tray made of a compatible material (e.g., polypropylene) to contain potential
leaks.[8]

Emergency Response and Disposal

Accidents can happen, and a clear, pre-defined response plan is crucial.

Spill Response

This protocol is for minor spills (<100 mL) contained within a chemical fume hood. For larger
spills, or any spill outside of containment, evacuate the area and contact your institution's
Environmental Health & Safety (EHS) department immediately.

Alert: Alert nearby personnel.
 Isolate: Keep the fume hood sash as low as possible.

o Contain: Use a commercial spill kit or an inert absorbent material (e.g., vermiculite, sand) to
dike the spill and prevent it from spreading. Do not use combustible materials like paper
towels to absorb the bulk of the liquid.

e Absorb: Cover the spill with the absorbent material and allow it to be fully absorbed.

o Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste
container.[7]

» Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must be disposed of as hazardous waste.

e Report: Report the incident to your supervisor and EHS department.
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Fig 2. Decision workflow for responding to a 4-Decylaniline spill.
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Exposure First Aid

Seek immediate medical attention after any exposure.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2][6] Remove all contaminated clothing.[2]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][6] Remove contact lenses if present and
easy to do.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[11]

Waste Disposal

All 4-Decylaniline waste, including contaminated materials, is considered hazardous waste
and must be disposed of accordingly.

» Labeling: Collect all waste in a clearly labeled, sealed, and compatible container.[8] The label
should read "Hazardous Waste: 4-Decylaniline”.

e Segregation: Do not mix with incompatible waste streams.

o Disposal: Arrange for pickup and disposal through your institution's licensed EHS provider.[2]
[7] Do not pour 4-Decylaniline down the drain.[8] This is critical due to its high aquatic
toxicity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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